Cas no 1805390-05-9 (2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride
• CAS No: 1805390-05-9
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4808020
• Update Time: 2025-06-25

2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-5-4(15(8,13)14)3(6(9)10)2(11)1-12-5/h1,6H
• InChI Key： PMSGHCKVDYLFEX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride

Introduction to 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride (CAS No. 1805390-05-9)

2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride (CAS No. 1805390-05-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of halogenated and sulfonyl functionalities, which make it an attractive building block for the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride consists of a pyridine ring substituted with a chlorine atom, a difluoromethyl group, an iodine atom, and a sulfonyl chloride moiety. The presence of these diverse functional groups imparts a range of chemical properties that are highly valuable in synthetic chemistry. For instance, the chlorine and iodine atoms can serve as versatile leaving groups for nucleophilic substitution reactions, while the difluoromethyl group can enhance the metabolic stability and bioavailability of the final products.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl group in 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride is particularly noteworthy in this context. Studies have shown that the introduction of difluoromethyl groups can significantly enhance the potency and selectivity of drug candidates, making them more effective against specific targets.

The sulfonyl chloride functionality in 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride is another key feature that contributes to its utility in synthetic chemistry. Sulfonyl chlorides are highly reactive electrophiles that can readily form sulfonamides upon reaction with amines. This reactivity makes them valuable intermediates in the synthesis of sulfonamide-based drugs, which are widely used in various therapeutic applications, including antibacterial and antifungal treatments.

One of the most promising applications of 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride is in the development of novel inhibitors for various biological targets. For example, recent research has focused on using this compound as a starting material for the synthesis of inhibitors targeting enzymes involved in cancer progression and neurodegenerative diseases. The ability to fine-tune the chemical structure through strategic modifications allows chemists to optimize the pharmacological properties of these inhibitors, leading to more effective therapeutic agents.

In addition to its applications in medicinal chemistry, 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride has also found use in the field of agrochemistry. The compound's unique combination of functional groups makes it suitable for the development of new pesticides and herbicides with improved efficacy and reduced environmental impact. Research efforts have been directed towards synthesizing derivatives that exhibit enhanced selectivity and reduced toxicity, thereby addressing some of the key challenges faced by the agrochemical industry.

The synthesis of 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include sequential halogenation, fluorination, and sulfonylation reactions. Advances in catalytic methods have significantly improved the efficiency and scalability of these processes, making it possible to produce this compound on a larger scale for both research and industrial applications.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-sulfonyl chloride (CAS No. 1805390-05-9) is a highly functionalized compound with a wide range of applications in medicinal chemistry, organic synthesis, and agrochemistry. Its unique combination of halogenated and sulfonyl functionalities makes it an invaluable building block for the development of novel pharmaceuticals and agrochemicals. Ongoing research continues to explore new avenues for its use, further highlighting its importance in modern chemical research.